Cas no 918438-50-3 (Propanoic acid, 3-(decyldithio)-, 3-(dimethylamino)propyl ester)

• Product Name: Propanoic acid, 3-(decyldithio)-, 3-(dimethylamino)propyl ester
• CAS No: 918438-50-3
• MF: C₁₈H₃₇NO₂S₂
• MW: 363.621883153915
• CID: 775787
• PubChem ID: 10044274
• Update Time: 2025-04-19

Propanoic acid, 3-(decyldithio)-, 3-(dimethylamino)propyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(decyldithio)-, 3-(dimethylamino)propyl ester
• 3-(dimethylamino)propyl 3-(decyldisulfanyl)propanoate
• SCHEMBL14601477
• 918438-50-3
• DTXSID70434717

• Inchi： 1S/C18H37NO2S2/c1-4-5-6-7-8-9-10-11-16-22-23-17-13-18(20)21-15-12-14-19(2)3/h4-17H2,1-3H3
• InChI Key： IBZPYILPDFJQFF-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCC)SCCC(=O)OCCCN(C)C

Computed Properties

• Exact Mass: 363.22657177g/mol
• Monoisotopic Mass: 363.22657177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 80.1Ų